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Compound of Interest

(2-Bromo-5-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B123694

Essential Safety and Handling Guide for (2-Bromo-5-
methoxyphenyl)methanol

This guide provides immediate and essential safety protocols for handling (2-Bromo-5-
methoxyphenyl)methanol, tailored for researchers, scientists, and drug development
professionals. The information herein is compiled from safety data for the compound and its

structural analogs.

Disclaimer: A specific Safety Data Sheet (SDS) for (2-Bromo-5-methoxyphenyl)methanol is
not readily available. The following guidance is based on the safety profiles of structurally
similar halogenated aromatic compounds and established best practices. Always consult the
specific SDS for any chemical before handling, storage, or disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

(2-Bromo-5-methoxyphenyl)methanol is anticipated to be a hazardous substance. Based on
data from similar compounds, it is classified as a warning-level hazard, indicating potential for
skin, eye, and respiratory irritation. One supplier indicates that it is harmful if swallowed[1].

To mitigate these risks, a comprehensive personal protective equipment (PPE) plan is
mandatory.
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Protection Type Recommended PPE

Rationale

Chemical safety goggles and a
Eye and Face i
face shield

Protects against splashes and
vapors that can cause serious

eye irritation[2].

Chemical-resistant gloves
Skin (e.g., Nitrile rubber), lab coat,

and closed-toe shoes

Prevents skin contact, which

can lead to irritation[2].

Use in a well-ventilated

Respirator
P y chemical fume hood

Minimizes inhalation of vapors,
which may cause respiratory

tract irritation[2].

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Ensure a chemical fume hood is operational.

o Verify that an eyewash station and safety shower are accessible.

o Prepare all necessary equipment and reagents within the fume hood to minimize

movement of the chemical.

» Personal Protective Equipment (PPE) Check:

o Before handling, don the appropriate PPE as detailed in the table above.

« Handling:

o Conduct all manipulations of (2-Bromo-5-methoxyphenyl)methanol within the fume

hood.

o Carefully transfer the required amount of the chemical, using appropriate tools to avoid

spills.

o Storage:
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o Store in a tightly sealed container in a cool, dry, and well-ventilated areal[3].

o Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention[4].

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15-20 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists[5][6].

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention[5].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention[6].

Disposal Plan

Proper disposal of (2-Bromo-5-methoxyphenyl)methanol and its containers is crucial to

prevent environmental contamination and ensure laboratory safety.

o Waste Segregation:

o As a halogenated organic compound, all waste containing (2-Bromo-5-

methoxyphenyl)methanol must be collected separately from non-halogenated waste

streams|[3][7][8].

o Waste Container:

o Use a designated, leak-proof, and clearly labeled hazardous waste container.
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o The label must include the words "Hazardous Waste" and the chemical name: "(2-Bromo-
5-methoxyphenyl)methanol”.

o Decontamination:

o Decontaminate any glassware or equipment that has come into contact with the chemical
using a suitable solvent (e.g., acetone) within a fume hood.

o Collect the rinsate as halogenated hazardous waste.
» Disposal:

o Follow your institution's and local regulations for the disposal of hazardous chemical
waste. This typically involves arranging for pickup by an environmental health and safety
(EHS) department or a licensed waste disposal contractor.

Visual Aid: Handling and Disposal Workflow

The following diagram outlines the procedural flow for the safe handling and disposal of (2-
Bromo-5-methoxyphenyl)methanol.
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Preparation
- Verify fume hood function
- Check safety shower/eyewash

Proceed

Don Appropriate PPE
- Goggles & Face Shield
- Nitrile Gloves
- Lab Coat

Chemical Handling
- Work in fume hood
- Transfer carefully

After use

Storage Decontaminate
- Tightly sealed container - Rinse glassware with solvent
- Cool, dry, ventilated area - Collect rinsate as waste

Segregate Waste
- Halogenated waste container

Label Waste Container
- 'Hazardous Waste'
- Chemical Name

Final Disposal
- Follow institutional procedures
- Arrange EHS pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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